Cas no 1805581-40-1 (3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805581-40-1
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4882368
• Update Time: 2025-10-29

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-2-6-7(3-14)15-4-5(1-8(16)17)9(6)10(12)13/h4,10H,1-2H2,(H,16,17)
• InChI Key： XQHYNLNWFKEFOG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=CC(CC(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid

Introduction to 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805581-40-1)

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805581-40-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a chloromethyl, a cyano, and a difluoromethyl substituent, as well as an acetic acid moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The chloromethyl group is particularly noteworthy as it serves as a reactive handle for nucleophilic substitution reactions, enabling the synthesis of more complex derivatives. This reactivity is often exploited in drug discovery pipelines to introduce new pharmacophores or to link different molecular fragments together. The cyano group, on the other hand, contributes to the electron-withdrawing nature of the molecule, which can influence its interaction with biological targets by altering electronic distributions and steric properties.

The difluoromethyl group is another key feature that has been extensively studied in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. In particular, the introduction of fluorine at the C-4 position of the pyridine ring in this compound may confer additional advantages in terms of lipophilicity and binding interactions with enzymes or receptors.

The acetic acid moiety at the C-5 position provides a carboxylic acid functional group, which can participate in various chemical reactions such as esterification, amidation, or salt formation. This functionality is often utilized to improve solubility or to facilitate further derivatization for targeted biological assays.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the potential of such compounds. For instance, virtual screening techniques have been employed to identify novel binding modes or to predict the activity of derivatives of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid against various therapeutic targets. These computational approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive wet chemistry experiments.

In parallel, experimental studies have demonstrated the utility of this compound as a precursor in the synthesis of biologically active molecules. For example, researchers have successfully incorporated it into the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The structural motifs present in this compound have shown promise in modulating key signaling cascades that are relevant to diseases such as cancer and autoimmune disorders.

The synthesis of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridine precursors followed by functional group interconversions. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing both reaction times and waste generation.

From a regulatory perspective, compounds like 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes evaluation for toxicity, pharmacokinetics, and potential side effects through both in vitro and in vivo studies. The complexity of its structure necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its identity and purity.

The role of this compound in drug discovery is further highlighted by its incorporation into several research programs aimed at developing novel therapeutics. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic and industrial settings. As our understanding of biological systems continues to evolve, compounds like 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid will remain valuable tools for uncovering new therapeutic interventions.

Looking ahead, future research may focus on expanding the chemical space covered by derivatives of this compound through innovative synthetic methodologies or by exploring novel bioactivities using structure-based drug design approaches. The integration of machine learning algorithms into virtual screening processes could also enhance the identification of lead compounds derived from this scaffold by predicting their biological outcomes with greater accuracy.

In conclusion,3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805581-40-1) represents a promising entity in pharmaceutical research due to its structural complexity and functional diversity. Its continued investigation holds potential not only for advancing our understanding of heterocyclic chemistry but also for contributing to the development of new medications that address unmet medical needs.